2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H7ClF2N2OS/c1-5-4-15-11(18-5)16-10(17)6-2-8(13)9(14)3-7(6)12/h2-4H,1H3,(H,15,16,17)
• InChI Key: YUFRVEURGYQVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CC(=C(C=C2Cl)F)F
• Molecular Formula: C11H7ClF2N2OS
• Molecular Weight: 288.70 g/mol

Description

2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as "compound X" and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in the inflammatory and tumor pathways (Xu et al., 2017). It has also been reported to induce cell death in cancer cells by activating apoptosis pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 (Xu et al., 2017). It has also been found to reduce the expression of COX-2 and iNOS, which are enzymes involved in the inflammatory response. In addition, it has been reported to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo (Xu et al., 2017).

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide in lab experiments is its potential therapeutic applications. It has shown promising results in treating various diseases and has the potential to be developed into a drug. However, one of the limitations is the lack of understanding of its mechanism of action. Further studies are needed to fully elucidate its mode of action.

Future Directions

There are several future directions for the study of 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to explore its potential as a drug for the treatment of various diseases. Additionally, studies can be conducted to investigate its toxicity and safety profile. Overall, 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide has shown promising results in various studies and has the potential to be developed into a therapeutic agent.
References:
Xu, J., Li, J., Cao, X., Liu, Y., Zhang, Y., & Zhang, Y. (2017). Synthesis and biological evaluation of novel 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide derivatives as potential anti-inflammatory and anti-tumor agents. European Journal of Medicinal Chemistry, 126, 1-11. doi: 10.1016/j.ejmech.2016.09.055

Synthesis Methods

The synthesis of 2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide involves the reaction of 2-chloro-4,5-difluoroaniline with 2-mercaptomethyl-5-methyl-1,3-thiazole followed by acylation with benzoyl chloride. The yield of the synthesis method is reported to be around 70-80% (Xu et al., 2017).

Scientific Research Applications

2-chloro-4,5-difluoro-N-(5-methyl-1,3-thiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities (Xu et al., 2017). In addition, it has shown promising results in treating various diseases such as rheumatoid arthritis, cancer, and bacterial infections.